Cas no 820247-84-5 (1,4-Pentanediol, 1-phenyl-, (4S)-)
820247-84-5 structure
Product Name:1,4-Pentanediol, 1-phenyl-, (4S)-
CAS No:820247-84-5
MF:C11H16O2
MW:180.243543624878
CID:700076
PubChem ID:71420353
Update Time:2025-04-19
1,4-Pentanediol, 1-phenyl-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentanediol, 1-phenyl-, (4S)-
- (4S)-1-phenylpentane-1,4-diol
- DTXSID60839550
- 820247-84-5
-
- Inchi: 1S/C11H16O2/c1-9(12)7-8-11(13)10-5-3-2-4-6-10/h2-6,9,11-13H,7-8H2,1H3/t9-,11?/m0/s1
- InChI Key: CLCWBIKVZDPOPD-FTNKSUMCSA-N
- SMILES: OC(C1C=CC=CC=1)CC[C@H](C)O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
1,4-Pentanediol, 1-phenyl-, (4S)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
820247-84-5 (1,4-Pentanediol, 1-phenyl-, (4S)-) Related Products
- 583-03-9(Fenipentol)
- 1565-74-8((R)-(+)-1-Phenyl-1-propanol)
- 22135-49-5(Benzenemethanol, a-propyl-, (aS)-)
- 93-54-9(1-Phenyl-1-propanol)
- 25574-04-3(1-(4-methylphenyl)propan-1-ol)
- 613-87-6((S)-(-)-1-Phenyl-1-propanol)
- 73177-67-0(2-Methyl-1-phenyl-1-pentanol)
- 19396-73-7(Benzenemethanol, a-heptyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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